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Compound of Interest

Compound Name: TC-F2

Cat. No.: B090038

Topic: Personal Protective Equipment for Handling TC-F2 Content Type: Provides essential,
immediate safety and logistical information, including operational and disposal plans. This
content provides procedural, step-by-step guidance that directly answers specific operational
questions.

This document provides a comprehensive guide to the safe handling, storage, and disposal of
TC-F2 (CAS No. 1304778-15-1), a reversible inhibitor of fatty acid amide hydrolase (FAAH).
The information is intended for researchers, scientists, and drug development professionals.

Chemical and Safety Data

TC-F2 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] The following table summarizes key quantitative data for TC-F2.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b090038?utm_src=pdf-interest
https://www.benchchem.com/product/b090038?utm_src=pdf-body
https://www.benchchem.com/product/b090038?utm_src=pdf-body
https://www.benchchem.com/product/b090038?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC66072.html
https://www.benchchem.com/product/b090038?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property

Value

Reference

GHS Classification

Acute toxicity, Oral (Category
4); Acute aquatic toxicity
(Category 1); Chronic aquatic
toxicity (Category 1)

[1]

Molecular Weight 439.51 g/mol

Purity =>98% (HPLC)

Solubility Soluble to 100 mM in DMSO [2]
IC50 (FAAH) 28 nM (human), 100 nM (rat)

Occupational Exposure Limits

No data available

[1]

Personal Protective Equipment (PPE)

When handling TC-F2, the following personal protective equipment is mandatory to minimize

exposure risk.

PPE Type

Specification

Rationale

Eye Protection

Safety goggles with side-
shields

Protects eyes from splashes

and dust.

Hand Protection

Protective gloves (e.g., nitrile)

Prevents skin contact.

Body Protection

Impervious clothing (laboratory

coat)

Protects against contamination

of personal clothing.

Respiratory Protection

Suitable respirator

Required when handling the
powder form to avoid

inhalation of dust.[1]

Experimental Protocols: Handling and Solution

Preparation

Storage:
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o Powder: Store at -20°C for up to 2 years.[3]

e In Solvent (DMSO): Store at -80°C for up to 6 months or at -20°C for up to 1 month (protect
from light).[2]

Preparation of Stock Solution (100 mM in DMSO):

Ensure all handling is performed in a well-ventilated area, preferably a fume hood.
o Wear all required PPE (safety goggles, gloves, lab coat).
» Allow the vial of TC-F2 powder to equilibrate to room temperature before opening.

e To prepare a 100 mM stock solution, add 2.28 mL of DMSO to 1 mg of TC-F2 (assuming a
molecular weight of 439.51 g/mol ). Adjust volume as needed based on the desired
concentration and amount of TC-F2.

o Cap the vial tightly and vortex until the solid is completely dissolved.

Preparation of Working Solution for In Vivo Experiments: The following protocol yields a
suspended solution of 2.08 mg/mL.[2]

Start with a 20.8 mg/mL stock solution in DMSO.

In a sterile tube, add 100 pL of the DMSO stock solution to 400 pL of PEG300. Mix
thoroughly.

Add 50 pL of Tween-80 and mix until the solution is homogeneous.

Add 450 pL of saline to bring the final volume to 1 mL. Mix well before use. This solution can
be used for oral or intraperitoneal injection.[2]

Operational and Disposal Plans

Safe Handling Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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 To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
TC-F2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090038#personal-protective-equipment-for-handling-
tc-f2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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